Cas no 2460739-27-7 (rac-tert-butyl (3R,4S)-3-bromo-4-ethylpyrrolidine-1-carboxylate, trans)

• Product Name: rac-tert-butyl (3R,4S)-3-bromo-4-ethylpyrrolidine-1-carboxylate, trans
• CAS No: 2460739-27-7
• MF: C₁₁H₂₀BrNO₂
• MW: 278.186002731323
• CID: 5670072
• PubChem ID: 165789870
• Update Time: 2025-06-12

rac-tert-butyl (3R,4S)-3-bromo-4-ethylpyrrolidine-1-carboxylate, trans Chemical and Physical Properties

Names and Identifiers

• 2460739-27-7
• rac-tert-butyl (3R,4S)-3-bromo-4-ethylpyrrolidine-1-carboxylate
• EN300-26981450
• rac-tert-butyl (3R,4S)-3-bromo-4-ethylpyrrolidine-1-carboxylate, trans

• Inchi： 1S/C11H20BrNO2/c1-5-8-6-13(7-9(8)12)10(14)15-11(2,3)4/h8-9H,5-7H2,1-4H3/t8-,9-/m1/s1
• InChI Key： FDFLFTMASLHQBM-RKDXNWHRSA-N
• SMILES： Br[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1CC

Computed Properties

• Exact Mass: 277.06774g/mol
• Monoisotopic Mass: 277.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.5Ų

Additional information on rac-tert-butyl (3R,4S)-3-bromo-4-ethylpyrrolidine-1-carboxylate, trans

Introduction to rac-tert-butyl (3R,4S)-3-bromo-4-ethylpyrrolidine-1-carboxylate, trans (CAS No. 2460739-27-7)

Rac-tert-butyl (3R,4S)-3-bromo-4-ethylpyrrolidine-1-carboxylate, trans (CAS No. 2460739-27-7) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable intermediate in the synthesis of bioactive molecules and pharmaceuticals.

The structure of rac-tert-butyl (3R,4S)-3-bromo-4-ethylpyrrolidine-1-carboxylate, trans features a pyrrolidine ring with a bromine atom and an ethyl group attached to the 3 and 4 positions, respectively. The tert-butyl carbamate group at the 1-position serves as a protecting group for the nitrogen atom, facilitating controlled reactions and manipulations. The trans configuration of the compound adds to its stereochemical complexity and influences its reactivity and biological properties.

In recent years, there has been a surge in research focused on the synthesis and applications of chiral pyrrolidine derivatives. These compounds are known for their potential in developing novel drugs and therapeutic agents. For instance, a study published in the Journal of Organic Chemistry highlighted the use of chiral pyrrolidines as key intermediates in the synthesis of GABA receptor modulators, which have shown promise in treating neurological disorders such as epilepsy and anxiety.

The synthesis of rac-tert-butyl (3R,4S)-3-bromo-4-ethylpyrrolidine-1-carboxylate, trans typically involves several steps, including the formation of the pyrrolidine ring, introduction of the bromine and ethyl groups, and protection of the nitrogen atom with a tert-butyl carbamate group. Advanced synthetic techniques such as asymmetric catalysis and organometallic chemistry have been employed to achieve high enantioselectivity and yield.

One notable application of this compound is in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The tert-butyl carbamate group in rac-tert-butyl (3R,4S)-3-bromo-4-ethylpyrrolidine-1-carboxylate, trans can be designed to be cleaved under specific physiological conditions, releasing the active drug molecule. This approach enhances drug delivery efficiency and reduces side effects.

In addition to its pharmaceutical applications, rac-tert-butyl (3R,4S)-3-bromo-4-ethylpyrrolidine-1-carboxylate, trans has been explored for its potential in agrochemicals. Research has shown that certain pyrrolidine derivatives exhibit potent herbicidal and fungicidal activities. The bromine atom in this compound may play a crucial role in enhancing its biological activity against plant pathogens.

The safety profile of rac-tert-butyl (3R,4S)-3-bromo-4-ethylpyrrolidine-1-carboxylate, trans is an important consideration for both industrial and laboratory settings. Proper handling procedures should be followed to ensure safe storage and use. Studies have indicated that this compound is stable under standard laboratory conditions but may require specific precautions when exposed to certain reagents or environmental factors.

In conclusion, rac-tert-butyl (3R,4S)-3-bromo-4-ethylpyrrolidine-1-carboxylate, trans (CAS No. 2460739-27-7) is a versatile chiral compound with significant potential in various fields of chemistry and biology. Its unique structure and properties make it an attractive candidate for further research and development in drug discovery, prodrug design, and agrochemical applications. As ongoing studies continue to uncover new insights into its behavior and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.